1-(1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-5-oxopyrrolidin-3-yl)-3-(3-fluoro-4-methylphenyl)urea

• IUPAC Name: 1-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-3-(3-fluoro-4-methylphenyl)urea
• InChI: InChI=1S/C20H20FN3O4/c1-12-2-3-13(8-16(12)21)22-20(26)23-14-9-19(25)24(11-14)15-4-5-17-18(10-15)28-7-6-27-17/h2-5,8,10,14H,6-7,9,11H2,1H3,(H2,22,23,26)
• InChI Key: AAEZVFLSEIKXJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)NC2CC(=O)N(C2)C3=CC4=C(C=C3)OCCO4)F
• Molecular Formula: C20H20FN3O4
• Molecular Weight: 385.4 g/mol

Description

1-(1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-5-oxopyrrolidin-3-yl)-3-(3-fluoro-4-methylphenyl)urea is a useful research compound. Its molecular formula is C20H20FN3O4 and its molecular weight is 385.395. The purity is usually 95%.
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Scientific Research Applications

Role in Orexin Receptor Mechanisms

Research has investigated compounds with structural similarities to 1-(1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-5-oxopyrrolidin-3-yl)-3-(3-fluoro-4-methylphenyl)urea in the context of orexin receptor mechanisms. For instance, the study by Piccoli et al. (2012) on the role of Orexin-1 receptor mechanisms on compulsive food consumption in a model of binge eating in female rats highlighted the potential of selective antagonism at Orexin-1 Receptor (OX1R) as a novel pharmacological treatment for binge eating and possibly other eating disorders with a compulsive component Piccoli et al., 2012.

Environmental Degradation Studies

Another research focus is the degradation of environmental contaminants. For example, the study by Happe et al. (1993) characterized the 2,2',3-trihydroxybiphenyl dioxygenase enzyme from a bacterium capable of degrading dibenzo-p-dioxin and dibenzofuran, highlighting the potential for bioremediation of dioxin-related contaminants Happe et al., 1993.

Chemical Analysis and Characterization

Goodwin's 1968 study on the measurement of urinary amino nitrogen using I-fluoro-2,4-dinitrobenzene demonstrates the application of related chemical analysis techniques in clinical chemistry, providing insights into methods for quantifying amino nitrogen in urine Goodwin, 1968.

Synthesis and Characterization of Novel Compounds

Mallakpour and Raheno (2003) explored the synthesis and characterization of new polyureas based on 4-(4′-aminophenyl)urazole and various diisocyanates, demonstrating the potential for creating novel polymeric materials with specific properties Mallakpour & Raheno, 2003.

Antitumor and Antimicrobial Applications

A study by Kumara et al. (2017) synthesized bisthiourea derivatives of dipeptide conjugated Benzo[d]isoxazole, showing potential as novel anti-inflammatory and antimicrobial agents, demonstrating the importance of such compounds in medicinal chemistry research Kumara et al., 2017.